molecular formula C10H14O6 B6221654 rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis CAS No. 2763584-04-7

rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis

Cat. No. B6221654
CAS RN: 2763584-04-7
M. Wt: 230.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis (Rac-2-MEOXA) is a synthetic organic compound that is commonly used as a reagent in organic synthesis. Rac-2-MEOXA is a chiral compound, meaning that it has two different configurations, each of which can be used in a variety of ways. Rac-2-MEOXA has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. In particular, it has been used in the synthesis of a variety of drugs, including anti-cancer agents, antiviral drugs, and anti-inflammatory agents.

Scientific Research Applications

Rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis for the synthesis of various compounds, including drugs and other bioactive compounds. It has also been used as a chiral selector in chromatography, as a catalyst in asymmetric synthesis, and as a starting material for the synthesis of other compounds.

Mechanism of Action

Rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis is believed to act as a chiral selector in chromatography due to its ability to bind to certain molecules in a stereospecific manner. In addition, rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis has been shown to act as a catalyst in asymmetric synthesis, allowing for the selective synthesis of one enantiomer of a compound over the other.
Biochemical and Physiological Effects
rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have anti-inflammatory and anti-cancer activity, as well as antiviral activity. In addition, it has been shown to have antioxidant and immunomodulatory activity.

Advantages and Limitations for Lab Experiments

Rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis has several advantages when used in laboratory experiments. It is a relatively inexpensive reagent and is widely available. In addition, it is a chiral compound, which makes it useful for the synthesis of enantiomerically pure compounds. However, rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, it is not very stable in the presence of light, making it unsuitable for experiments that require long-term storage.

Future Directions

Rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis has a wide range of potential applications in the fields of chemistry, biochemistry, and pharmacology. In the future, it could be used in the development of new drugs, in the synthesis of new compounds, and in the development of new analytical techniques. In addition, it could be used to study the effects of chirality on biological systems and to develop new chiral catalysts. Finally, its use in asymmetric synthesis could be further explored, with the aim of developing more efficient methods for the synthesis of enantiomerically pure compounds.

Synthesis Methods

Rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis is typically synthesized using a three-step process. The first step involves the reaction of an aldehyde with an alcohol to form an acetal. The second step involves the reaction of the acetal with an alkyl halide to form a racemic mixture of the desired product. The third step involves the resolution of the racemic mixture to obtain the desired enantiomer of rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis involves the protection of a hydroxyl group, followed by the formation of a cyclic acetal, and then the introduction of a carboxylic acid group. The final step involves the removal of the protecting group to yield the desired compound.", "Starting Materials": [ "2-methoxyethanol", "acetic anhydride", "4-hydroxy-2-oxanone", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Protection of the hydroxyl group in 2-methoxyethanol with acetic anhydride and sulfuric acid to yield 2-methoxyethyl acetate.", "Step 2: Reaction of 4-hydroxy-2-oxanone with sodium hydroxide to form the sodium salt of the corresponding carboxylic acid.", "Step 3: Addition of 2-methoxyethyl acetate to the sodium salt of the carboxylic acid to form a cyclic acetal.", "Step 4: Introduction of a carboxylic acid group by hydrolysis of the cyclic acetal with sodium bicarbonate.", "Step 5: Removal of the protecting group by treatment with magnesium sulfate and ethyl acetate to yield rac-2-[(2R,6S)-6-(2-methoxy-2-oxoethyl)-4-oxooxan-2-yl]acetic acid, cis." ] }

CAS RN

2763584-04-7

Molecular Formula

C10H14O6

Molecular Weight

230.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.